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Compound of Interest

Compound Name: JNJ10191584

Cat. No.: B1672985 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation and oral gavage

administration of JNJ-10191584 (also known as VUF6002) to rodents for preclinical research.

JNJ-10191584 is an orally active, selective histamine H4 receptor antagonist.[1][2][3] This

protocol is designed to ensure accurate dosing, minimize animal stress, and maintain

experimental reproducibility.

Quantitative Data Summary
The following tables provide recommended dosing parameters and a sample formulation for

JNJ-10191584 based on publicly available data. Doses should be optimized based on the

specific experimental model and objectives.

Table 1: Recommended Dosing Parameters for Rodents
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Parameter Mouse Rat Reference

Dose Range 6 mg/kg 10 - 100 mg/kg [4][5]

Dosing Vehicle
10% DMSO in 90%

Corn Oil

10% DMSO in 90%

Corn Oil
[1]

Maximum Volume 10 mL/kg 10 mL/kg General Practice

Frequency
As per study design

(e.g., once daily)
Twice daily (b.i.d.) [5]

Gavage Needle
20-22 gauge, 1-1.5

inch, ball-tipped

16-18 gauge, 2-3 inch,

ball-tipped
General Practice

Table 2: Example Dosing Solution Calculation for a 25g Mouse at 10 mg/kg

Parameter Value Calculation

Animal Weight 25 g -

Dose 10 mg/kg -

Total Drug Needed per Animal 0.25 mg (10 mg/kg) * (0.025 kg)

Dosing Concentration 1 mg/mL
Assuming a 10 mL/kg dosing

volume

Volume to Administer 250 µL (0.25 mg) / (1 mg/mL)

Vehicle Component 1 (DMSO) 10% -

Vehicle Component 2 (Corn

Oil)
90% -

Experimental Protocol
This protocol details the steps for preparing and administering JNJ-10191584 via oral gavage.

2.1 Materials and Equipment

JNJ-10191584 (maleate salt or free base)[4]
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Dimethyl sulfoxide (DMSO), cell culture grade

Corn oil

Appropriate rodent species (e.g., C57BL/6 mice, Wistar rats[5])

Sterile microcentrifuge tubes or vials

Vortex mixer and/or sonicator

Analytical balance

Calibrated pipettes and sterile tips

Animal scale

Appropriately sized, ball-tipped oral gavage needles

1 mL syringes

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

2.2 Dosing Solution Preparation (Vehicle: 10% DMSO in Corn Oil)

This formulation is based on supplier data indicating a solubility of ≥ 5 mg/mL.[1]

Prepare Vehicle: In a sterile container, combine 1 part DMSO with 9 parts corn oil (e.g., 1 mL

DMSO + 9 mL corn oil for 10 mL of vehicle). Vortex thoroughly to create a uniform solution.

Weigh Compound: Accurately weigh the required amount of JNJ-10191584 powder based on

the desired final concentration and volume.

Initial Solubilization: Add the weighed JNJ-10191584 to a sterile vial. Add the required

volume of DMSO (10% of the final volume) to the vial. Vortex or gently heat and/or sonicate

to aid dissolution.[1] JNJ-10191584 is reported to be soluble up to 50 mM in DMSO.[3]

Add Co-solvent: Once the compound is fully dissolved in DMSO, add the corn oil (90% of the

final volume) to the vial.
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Final Mixing: Vortex the solution extensively to ensure a homogenous suspension or

solution. It is recommended to prepare the formulation fresh on the day of use.[1]

2.3 Animal Preparation and Handling

Acclimatization: Allow animals to acclimate to the facility for a minimum of 3-7 days before

the start of the experiment.

Fasting (Optional): Depending on the study, a brief fasting period (e.g., 2-4 hours) may be

required to ensure consistent gastric emptying and absorption. Provide water ad libitum.

Weighing: Weigh each animal immediately before dosing to calculate the precise volume to

be administered.

Handling and Restraint: Gently but firmly restrain the animal. For a mouse, this can be done

by scruffing the neck and back to immobilize the head and prevent biting. Ensure the

animal's body is held to prevent movement. The head and body should form a straight line to

facilitate passage of the gavage needle.

2.4 Oral Gavage Procedure

Fill Syringe: Draw the calculated volume of the JNJ-10191584 dosing solution into a 1 mL

syringe fitted with the correct size ball-tipped gavage needle. Expel any air bubbles.

Insert Needle: Gently insert the gavage needle into the animal's mouth, just off-center. Guide

the needle along the roof of the mouth towards the esophagus.

Advance Needle: The needle should pass into the esophagus with minimal resistance. If

resistance is felt, or if the animal begins to struggle excessively, withdraw the needle

immediately and restart. DO NOT force the needle, as this can cause tracheal perforation or

esophageal injury.

Administer Dose: Once the needle is correctly positioned in the esophagus (the tip will be

approximately at the level of the last rib), depress the syringe plunger slowly and steadily to

deliver the full volume.

Withdraw Needle: Smoothly withdraw the needle in the same angle it was inserted.
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Post-Procedure Monitoring: Return the animal to its home cage and monitor it for at least 15-

30 minutes for any signs of distress, such as difficulty breathing, choking, or lethargy.

Experimental Workflow Diagram
The following diagram illustrates the key steps of the oral gavage protocol.
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Workflow for Oral Gavage of JNJ-10191584
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Caption: Experimental workflow for JNJ-10191584 oral gavage in rodents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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